![molecular formula C15H20N2O2 B3827667 1-(3,4-dihydro-2H-chromen-3-ylcarbonyl)-4-methylpiperazine trifluoroacetate](/img/structure/B3827667.png)
1-(3,4-dihydro-2H-chromen-3-ylcarbonyl)-4-methylpiperazine trifluoroacetate
Overview
Description
1-(3,4-dihydro-2H-chromen-3-ylcarbonyl)-4-methylpiperazine trifluoroacetate is a chemical compound that has been synthesized and studied for its potential applications in scientific research.
Scientific Research Applications
1-(3,4-dihydro-2H-chromen-3-ylcarbonyl)-4-methylpiperazine trifluoroacetate has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have anxiolytic and antidepressant effects in animal models, and may have potential as a treatment for anxiety and depression in humans.
Mechanism of Action
The exact mechanism of action of 1-(3,4-dihydro-2H-chromen-3-ylcarbonyl)-4-methylpiperazine trifluoroacetate is not fully understood, but it is thought to act on the serotonin and dopamine systems in the brain. It may also have an effect on the GABA system, which is involved in anxiety and depression.
Biochemical and Physiological Effects:
Studies have shown that 1-(3,4-dihydro-2H-chromen-3-ylcarbonyl)-4-methylpiperazine trifluoroacetate can increase levels of serotonin and dopamine in the brain, which may contribute to its anxiolytic and antidepressant effects. It has also been shown to have anti-inflammatory effects and may have potential as a treatment for inflammatory diseases.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(3,4-dihydro-2H-chromen-3-ylcarbonyl)-4-methylpiperazine trifluoroacetate in lab experiments is its potential as a treatment for anxiety and depression, which are common disorders that affect many people. However, one limitation is that the exact mechanism of action is not fully understood, which may make it difficult to develop targeted treatments.
Future Directions
There are several future directions that could be explored with 1-(3,4-dihydro-2H-chromen-3-ylcarbonyl)-4-methylpiperazine trifluoroacetate. One area of research could be to further explore its potential as a treatment for anxiety and depression, including clinical trials in humans. Another area of research could be to investigate its anti-inflammatory effects and potential as a treatment for inflammatory diseases. Additionally, further studies could be conducted to better understand the mechanism of action and develop targeted treatments based on this compound.
properties
IUPAC Name |
3,4-dihydro-2H-chromen-3-yl-(4-methylpiperazin-1-yl)methanone | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H20N2O2/c1-16-6-8-17(9-7-16)15(18)13-10-12-4-2-3-5-14(12)19-11-13/h2-5,13H,6-11H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MAGUWVWNVDJGJX-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(=O)C2CC3=CC=CC=C3OC2 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H20N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.33 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3,4-dihydro-2H-chromen-3-yl-(4-methylpiperazin-1-yl)methanone |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.